methyl 4-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}benzoate

• IUPAC Name: methyl 4-[[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]methyl]benzoate
• InChI: InChI=1S/C20H20FNO2/c1-24-20(23)18-4-2-15(3-5-18)14-22-12-10-17(11-13-22)16-6-8-19(21)9-7-16/h2-10H,11-14H2,1H3
• InChI Key: TYPONQKJMPXEDS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2CCC(=CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FNO2
• Molecular Weight: 325.4 g/mol

Description

The compound is a benzoate ester with a fluorophenyl and a dihydropyridine group attached to the benzene ring. Benzoate esters are often used in organic synthesis. The fluorophenyl group could potentially increase the compound’s reactivity, and the dihydropyridine group could have various effects depending on its exact structure and the presence of any substituents.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the dihydropyridine ring. The fluorophenyl group would likely be in the para position relative to the ester group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the fluorophenyl and dihydropyridine groups. The fluorine atom is highly electronegative, which could affect the compound’s polarity and solubility. The dihydropyridine ring could potentially have interesting redox properties.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s being used as a drug, the mechanism would depend on the specific biological target. If it’s being used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials. If it’s a reagent in a chemical reaction, future research could involve optimizing the reaction conditions or exploring other reactions it can participate in.